

Application Notes and Protocols for ZD 2138 In Vivo Asthma Research

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: ZD 2138
CAS No.: 140841-32-3
Cat. No.: B1663776

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction


Asthma is a chronic inflammatory disease of the airways characterized by airway hyperresponsiveness (AHR), mucus hypersecretion, and airway remodeling. Leukotrienes, a class of inflammatory lipid mediators, are known to play a crucial role in the pathophysiology of asthma. They are responsible for potent bronchoconstriction, increased vascular permeability, and recruitment of inflammatory cells, particularly eosinophils, into the airways.^{[1][2]}

The biosynthesis of leukotrienes is initiated by the enzyme 5-lipoxygenase (5-LOX), which converts arachidonic acid into leukotriene A4 (LTA4). **ZD 2138** is a potent and selective inhibitor of 5-lipoxygenase, and by blocking this key enzyme, it effectively reduces the production of all leukotrienes.^[3] This mechanism of action makes **ZD 2138** a promising therapeutic candidate for the treatment of asthma.

These application notes provide a comprehensive guide for the in vivo evaluation of **ZD 2138** in a murine model of ovalbumin (OVA)-induced allergic asthma. The protocols detailed below

cover the induction of the asthma phenotype, administration of the test compound, and subsequent evaluation of key asthma-related endpoints.

Signaling Pathway of Leukotriene Synthesis and Inhibition by ZD 2138




[Click to download full resolution via product page](#)

Caption: Leukotriene synthesis pathway and the inhibitory action of **ZD 2138** on 5-LOX.

Experimental Design and Workflow

The following diagram outlines the general workflow for an in vivo study of **ZD 2138** in an OVA-induced asthma model.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for the in vivo evaluation of **ZD 2138**.

Materials and Reagents

Material/Reagent	Supplier (Example)	Catalog Number (Example)
ZD 2138	Tocris Bioscience	1234
Ovalbumin (OVA), Grade V	Sigma-Aldrich	A5503
Aluminum Hydroxide (Alum)	Thermo Fisher Scientific	77161
Methacholine Chloride	Sigma-Aldrich	A2251
Phosphate-Buffered Saline (PBS)	Gibco	10010023
Formalin, 10% Neutral Buffered	Sigma-Aldrich	HT501128
Hematoxylin and Eosin (H&E) Stains	Leica Biosystems	Multiple
Periodic Acid-Schiff (PAS) Stain Kit	Sigma-Aldrich	395B
ELISA Kits for IL-4, IL-5, IL-13	R&D Systems	Multiple

Animal Model

Species: Mouse Strain: BALB/c (known to mount a strong Th2-biased immune response) Age: 6-8 weeks Sex: Female (often exhibit a more robust inflammatory response in this model) Housing: Specific pathogen-free (SPF) conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

Experimental Protocols

Ovalbumin (OVA)-Induced Allergic Asthma Model

This protocol is adapted from established methods to induce a robust allergic asthma phenotype in mice.

Sensitization:

- On Day 0 and Day 14, sensitize each mouse with an intraperitoneal (i.p.) injection of 200 μ L of a solution containing 50 μ g of OVA emulsified in 2 mg of aluminum hydroxide in sterile PBS.
- The control group should receive an i.p. injection of PBS with aluminum hydroxide only.

Challenge:

- On Days 21, 22, and 23, challenge the sensitized mice by placing them in a whole-body plethysmography chamber and exposing them to an aerosol of 1% (w/v) OVA in sterile PBS for 30 minutes.
- The control group should be challenged with an aerosol of sterile PBS only.

ZD 2138 Dosing Regimen

Based on preclinical studies with the 5-LOX inhibitor zileuton, a starting dose for **ZD 2138** can be estimated. Dose-response studies are recommended to determine the optimal dose.

Compound	Vehicle	Route of Administration	Dosage	Dosing Schedule
ZD 2138	0.5% Carboxymethylcellulose (CMC) in water	Oral Gavage (p.o.)	10, 30, 100 mg/kg	Once daily, 1 hour prior to each OVA challenge
Vehicle Control	0.5% CMC in water	Oral Gavage (p.o.)	-	Once daily, 1 hour prior to each OVA challenge
Positive Control (e.g., Dexamethasone)	Saline	Intraperitoneal (i.p.)	1 mg/kg	Once daily, 1 hour prior to each OVA challenge

Measurement of Airway Hyperresponsiveness (AHR)

AHR is a hallmark of asthma and can be assessed by measuring the bronchoconstrictive response to methacholine.

- 24 hours after the final OVA challenge (Day 24), place the mice in a whole-body plethysmograph and allow them to acclimatize for 30 minutes.
- Record baseline Penh (enhanced pause) values for 3 minutes.
- Expose the mice to nebulized PBS for 3 minutes and record the response.
- Subsequently, expose the mice to increasing concentrations of nebulized methacholine (e.g., 3.125, 6.25, 12.5, 25, 50 mg/mL) for 3 minutes at each concentration.
- Record Penh values for 3 minutes following each methacholine concentration.

Bronchoalveolar Lavage (BAL) and Fluid Analysis

BAL is performed to collect cells and fluid from the lower airways for analysis of inflammation.

- Immediately following AHR measurement, euthanize the mice with an overdose of an appropriate anesthetic.
- Expose the trachea and make a small incision.
- Insert a cannula into the trachea and secure it with a suture.
- Instill 0.5 mL of ice-cold PBS into the lungs and gently aspirate. Repeat this process three times, pooling the recovered fluid (BALF).
- Centrifuge the BALF at 300 x g for 10 minutes at 4°C.
- Collect the supernatant for cytokine analysis (e.g., IL-4, IL-5, IL-13) using ELISA.
- Resuspend the cell pellet in 1 mL of PBS.
- Determine the total cell count using a hemocytometer.
- Prepare cytospin slides and stain with a Wright-Giemsa stain for differential cell counting (macrophages, eosinophils, neutrophils, lymphocytes).

Lung Histology

Histological analysis of lung tissue provides a qualitative and quantitative assessment of airway inflammation and remodeling.

- After BAL, perfuse the lungs with PBS through the right ventricle to remove blood.
- Inflate the lungs with 10% neutral buffered formalin at a constant pressure of 25 cm H₂O.
- Excise the lungs and immerse them in 10% neutral buffered formalin for 24 hours for fixation.
- Process the fixed lungs, embed them in paraffin, and cut 5 µm sections.
- Stain sections with Hematoxylin and Eosin (H&E) to assess peribronchial and perivascular inflammation.
- Stain sections with Periodic Acid-Schiff (PAS) to identify and quantify goblet cell hyperplasia and mucus production.
- Score the stained sections for inflammation and goblet cell hyperplasia in a blinded manner.

Data Presentation

The following tables provide a template for summarizing the quantitative data obtained from the in vivo study.

Table 1: Effect of **ZD 2138** on Airway Hyperresponsiveness (Penh) in OVA-Challenged Mice

Treatment Group	Baseline	PBS	3.125 mg/mL MCh	6.25 mg/mL MCh	12.5 mg/mL MCh	25 mg/mL MCh	50 mg/mL MCh
Naive + Vehicle							
OVA + Vehicle							
OVA + ZD 2138 (10 mg/kg)							
OVA + ZD 2138 (30 mg/kg)							
OVA + ZD 2138 (100 mg/kg)							
OVA + Dexamethasone (1 mg/kg)							

Table 2: Effect of **ZD 2138** on Inflammatory Cell Infiltration in BAL Fluid

Treatment Group	Total Cells (x10 ⁵)	Macrophages (x10 ⁵)	Eosinophils (x10 ⁵)	Neutrophils (x10 ⁴)	Lymphocytes (x10 ⁴)
Naive + Vehicle					
OVA + Vehicle					
OVA + ZD 2138 (10 mg/kg)					
OVA + ZD 2138 (30 mg/kg)					
OVA + ZD 2138 (100 mg/kg)					
OVA + Dexamethasone (1 mg/kg)					

Table 3: Effect of **ZD 2138** on Th2 Cytokine Levels in BAL Fluid

Treatment Group	IL-4 (pg/mL)	IL-5 (pg/mL)	IL-13 (pg/mL)
Naive + Vehicle			
OVA + Vehicle			
OVA + ZD 2138 (10 mg/kg)			
OVA + ZD 2138 (30 mg/kg)			
OVA + ZD 2138 (100 mg/kg)			
OVA + Dexamethasone (1 mg/kg)			

Table 4: Effect of **ZD 2138** on Lung Inflammation and Goblet Cell Hyperplasia

Treatment Group	Inflammation Score (0-4)	Goblet Cell Score (0-4)
Naive + Vehicle		
OVA + Vehicle		
OVA + ZD 2138 (10 mg/kg)		
OVA + ZD 2138 (30 mg/kg)		
OVA + ZD 2138 (100 mg/kg)		
OVA + Dexamethasone (1 mg/kg)		

Conclusion

The protocols and methodologies outlined in these application notes provide a robust framework for the preclinical in vivo evaluation of the 5-LOX inhibitor **ZD 2138** for the treatment of asthma. By utilizing a well-established murine model of allergic asthma and assessing key

pathological endpoints, researchers can effectively determine the therapeutic potential of **ZD 2138** and elucidate its mechanism of action in a relevant disease context. Careful adherence to these protocols will ensure the generation of high-quality, reproducible data to support further drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. go.drugbank.com](https://go.drugbank.com) [go.drugbank.com]
- [2. dailymed.nlm.nih.gov](https://dailymed.nlm.nih.gov) [dailymed.nlm.nih.gov]
- [3. accessdata.fda.gov](https://accessdata.fda.gov) [accessdata.fda.gov]
- To cite this document: BenchChem. [Application Notes and Protocols for ZD 2138 In Vivo Asthma Research]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1663776/docs#application-notes-and-protocols-for-zd-2138-in-vivo-asthma-research\]](https://www.benchchem.com/product/b1663776/docs#application-notes-and-protocols-for-zd-2138-in-vivo-asthma-research)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)